Cas no 97938-23-3 (Ac1l44cw)

• Product Name: Ac1l44cw
• CAS No: 97938-23-3
• MF: C₅₀H₇₀O₁₅
• MW: 911.081817150116
• CID: 1989596
• PubChem ID: 179000
• Update Time: 2025-04-21

Ac1l44cw Chemical and Physical Properties

Names and Identifiers

• AC1L44CW
• BREVETOXIN 6 (PBTX-6)
• 97938-23-3
• Brevetoxin B, 27,28-epoxy-27,28-dihydro-
• Brevetoxin PbTx 6
• Ptychodiscus brevis toxin 6
• GB 6
• Ac1l44cw

• Inchi： 1S/C50H70O15/c1-23(22-51)11-26-14-35(52)50(8)39(54-26)16-29-30(62-50)15-31-44(59-29)45-34(60-45)20-48(6)40(57-31)21-49(7)38(63-48)18-37-46(4,65-49)10-9-27-42(61-37)24(2)12-28-33(55-27)19-47(5)36(56-28)17-32-43(64-47)25(3)13-41(53)58-32/h13,22,24,26-40,42-45,52H,1,9-12,14-21H2,2-8H3
• InChI Key： XXPMBLWPRXRSBN-UHFFFAOYSA-N
• SMILES： O1C2CC3C(C)(CCC4C(C(C)CC5C(CC6(C)C(CC7C(C(C)=CC(=O)O7)O6)O5)O4)O3)OC2(C)CC2C1(C)CC1C(C3C(CC4C(CC5C(C)(C(CC(CC(=C)C=O)O5)O)O4)O3)O2)O1

Computed Properties

• Exact Mass: 910.471
• Monoisotopic Mass: 910.471
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 65
• Rotatable Bond Count: 3
• Complexity: 1980
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 25
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 168A^2
• XLogP3: 2.9

Experimental Properties

• Density: 1.215
• Refractive Index: 1.525
• PSA: 168.43000
• LogP: 4.68330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Brevetoxins and derivatives Brevetoxins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Brevetoxins and derivatives